Cas no 1361541-98-1 (6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde)

• Product Name: 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde
• CAS No: 1361541-98-1
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4921936
• Update Time: 2025-05-20

6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-2-1-3-9(14)11(8)12-10(15)4-7(6-17)5-16-12/h1-6H
• InChI Key： JVKPTHNXNXXJRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC(C=O)=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde

Introduction to 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde (CAS No. 1361541-98-1) and Its Applications in Modern Chemical Biology

6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde, identified by the chemical identifier CAS No. 1361541-98-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists alike.

The significance of this compound lies in its potential as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nicotinaldehyde analogs. The electron-withdrawing nature of the chloro and fluoro groups enhances the electrophilicity of the aldehyde functionality, facilitating various chemical transformations that can be exploited in medicinal chemistry. This property has made 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde a popular choice for synthesizing intermediates that are further functionalized to produce bioactive molecules.

One of the most compelling aspects of 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that nicotinaldehyde derivatives can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The structural motif present in 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde allows for precise tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry have further highlighted the potential of 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde as a lead compound. Molecular docking studies have demonstrated its ability to bind effectively to several protein targets, including kinases and transcription factors. These interactions are mediated by the aldehyde group and the aromatic ring system, which can form hydrogen bonds and hydrophobic interactions with the target proteins. Such findings have opened up new avenues for designing drugs that can modulate these targets with high specificity.

The synthesis of 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by selective halogenation and fluorination. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in its synthesis.

In terms of biological activity, 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde has shown promise in preclinical studies as an anti-inflammatory agent. Its ability to inhibit key inflammatory pathways suggests that it could be developed into a therapeutic drug for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known bioactive molecules makes it a valuable candidate for structure-activity relationship (SAR) studies aimed at identifying more potent derivatives.

The compound's fluorescence properties have also been explored in recent research. Nicotinaldehyde derivatives can emit light when excited by UV or visible light, making them useful as probes for imaging biological processes. For example, 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde has been used to study enzyme activity in living cells due to its bright fluorescence signal. This application has significant implications for drug discovery and diagnostics, as it allows researchers to visualize molecular interactions in real-time.

Another area where 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde has made an impact is in materials science. Its ability to form coordination complexes with metal ions has led to the development of novel materials with applications in catalysis and sensing. The chelating properties of the aldehyde group enable it to bind metals such as copper and zinc, which are essential for many biological processes. These metal complexes exhibit enhanced stability and reactivity compared to free ligands.

The future prospects for 6-(2,6-Dichlorophenyl)-5-fluoronicotinaldehyde are vast and multifaceted. As our understanding of biological systems continues to grow, so does the demand for specialized compounds like this one. Ongoing research aims to expand its applications into fields such as agrochemistry and environmental science. For instance, derivatives of nicotinaldehyde have shown potential as pesticides due to their toxicity toward certain pests while being less harmful to non-target organisms.

In conclusion, 6-(2 6 Dichlorophenyl) 5 Fluoronicotinaldehyde (CAS No 1361541-98-1) is a versatile compound with significant potential across multiple domains of chemical biology and pharmaceutical research Its unique structural features make it an excellent scaffold for developing novel bioactive molecules while its fluorescence properties open up new possibilities in imaging technologies As research continues we can expect even more innovative applications for this remarkable compound